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Compound of Interest

Compound Name: Iodosyl

Cat. No.: B1239551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling, storage, and

disposal of iodosylbenzene powder. Adherence to these guidelines is critical to ensure

personnel safety and maintain the integrity of the material. Iodosylbenzene is a valuable

oxidizing agent in organic synthesis but possesses significant hazards that necessitate careful

management.

Hazard Identification and Classification
Iodosylbenzene is classified as a hazardous substance. The following tables summarize its

GHS classification and key physical and chemical properties.

GHS Hazard Summary
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

Solids
Category 2 GHS02: Flame Danger

H228:

Flammable

solid[1][2][3]

Skin

Corrosion/Irritatio

n

Category 2

GHS07:

Exclamation

Mark

Warning

H315: Causes

skin irritation[1]

[2][3]

Serious Eye

Damage/Eye

Irritation

Category 2A

GHS07:

Exclamation

Mark

Warning

H319: Causes

serious eye

irritation[1][2][3]

Oxidizing Solids Category 1
GHS03: Flame

over circle
Danger

H271: May

cause fire or

explosion; strong

oxidizer[4]

Specific target

organ toxicity —

single exposure

(Respiratory tract

irritation)

Category 3

GHS07:

Exclamation

Mark

Warning

H335: May

cause respiratory

irritation[4]

Physical and Chemical Properties
Property Value Source

Chemical Formula C₆H₅IO [2][5]

Molar Mass 220.01 g/mol [2][5]

Appearance
Colorless to light yellow

powder/solid
[2][4][6]

Melting Point 210 °C (explodes) [4][7]

Solubility Poor in most solvents [4]

Vapor Pressure 0.7 mmHg [2]
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Safe Handling Protocols
Strict adherence to the following protocols is mandatory when handling iodosylbenzene

powder.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling iodosylbenzene to determine the

appropriate level of PPE. The following diagram outlines the minimum required PPE.

Handling Iodosylbenzene Powder Minimum Required PPE

Wear tightly fitting safety goggles
with side-shields (EN 166 or NIOSH approved)Eye/Face

Protection

Wear fire/flame resistant and
impervious clothing. 

Handle with chemical-resistant gloves (EN 374).

Skin
Protection

Use a full-face respirator if
exposure limits are exceeded or

if irritation is experienced.

Respiratory
Protection

Proceed with Handling

Click to download full resolution via product page

Caption: Minimum Personal Protective Equipment for Handling Iodosylbenzene.

Engineering Controls
Ventilation: Handle iodosylbenzene in a well-ventilated area.[1] Use of a certified chemical

fume hood is required.

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[1][3] No smoking.[1][3]

Equipment: Use non-sparking tools and explosion-proof electrical/ventilating/lighting

equipment.[1][3]

Electrostatic Discharge: Ground and bond container and receiving equipment to prevent fire

caused by electrostatic discharge.[1][3]
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Experimental Protocol: Weighing and Transferring
Iodosylbenzene Powder

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don the required PPE as outlined in section 2.1.

Place all necessary equipment (spatula, weighing paper/boat, receiving vessel, waste

container) inside the fume hood.

Ground and bond all metallic equipment.

Dispensing:

Slowly open the iodosylbenzene container. Avoid creating dust.[1]

Using a non-sparking spatula, carefully transfer the desired amount of powder onto the

weighing paper/boat on a tared balance.

Minimize the time the container is open.

Transfer:

Carefully transfer the weighed powder to the receiving vessel.

If any dust is generated, ensure it is contained within the fume hood.

Cleanup:

Tightly close the iodosylbenzene container.

Clean any minor spills within the fume hood immediately using appropriate methods (see

Section 5.0).

Dispose of contaminated weighing paper/boats and gloves in a designated, sealed waste

container.
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Wash hands thoroughly after handling.[1][3]

Storage and Incompatibility
Proper storage is crucial to maintain the stability of iodosylbenzene and prevent hazardous

reactions.

Storage Conditions
Temperature: Store in a cool, dry, and well-ventilated place.[1] Some sources recommend

storage at 4°C or frozen (<0°C) to minimize decomposition.[5][8]

Container: Keep the container tightly closed.[1][8]

Light: Protect from light as the material is light-sensitive.[9][10]

Incompatibility
Iodosylbenzene is incompatible with the following:

Strong oxidizing agents:[11]

Heat, sparks, open flames, and other ignition sources.[1][3]

The following diagram illustrates the logical relationships for proper storage.

Iodosylbenzene Storage Storage Conditions

Store in a:

Cool Place Dry Place Well-Ventilated Area

Keep:

Container Tightly Closed Away from Light Away from Incompatible
Materials

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://www.chemos.de/import/data/msds/GB_en/536-80-1-A0242283-GB-en.pdf
https://www.benchchem.com/product/b1239551?utm_src=pdf-body
https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://www.chemscene.com/product/536-80-1.html
https://www.smolecule.com/products/s565416
https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://www.smolecule.com/products/s565416
https://pubchem.ncbi.nlm.nih.gov/compound/Iodobenzene
https://www.chemicalbook.com/msds/iodobenzene.pdf
https://www.benchchem.com/product/b1239551?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC176560250&productDescription=IODOBENZENE+DIACETATE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://www.chemos.de/import/data/msds/GB_en/536-80-1-A0242283-GB-en.pdf
https://www.benchchem.com/product/b1239551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical Flow for Proper Iodosylbenzene Storage Conditions.

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[1]

Following Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water.[1] If skin irritation occurs, get medical help.[1]

Following Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[1]

Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[1]

Accidental Release Measures
In the event of a spill, follow these emergency procedures.

Spill Response Protocol
Evacuate: Evacuate personnel to safe areas. Keep people away from and upwind of the

spill.[1]

Ventilate: Ensure adequate ventilation.[1]

Eliminate Ignition Sources: Remove all sources of ignition.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup:

Wear appropriate PPE.[1]

Use spark-proof tools and explosion-proof equipment.[1]
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Collect the spilled material and place it in a suitable, closed container for disposal.[1]

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[1]

The following workflow outlines the decision-making process for handling a spill.
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Iodosylbenzene Spill Occurs
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into a Labeled Waste Container
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Spill Response Complete

Notify Emergency Response Team
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Caption: Decision Workflow for Iodosylbenzene Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1239551?utm_src=pdf-body-img
https://www.benchchem.com/product/b1239551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Iodosylbenzene is a flammable solid.[1][2][3]

Protective Actions: Wear a self-contained breathing apparatus for firefighting if necessary.[1]

Disposal Considerations
Dispose of iodosylbenzene and its containers in accordance with local, regional, and national

regulations. Do not allow the product to enter drains.[1]

This technical guide is intended to provide comprehensive information for the safe handling

and storage of iodosylbenzene powder. It is not a substitute for a thorough risk assessment

and adherence to all applicable safety regulations. Always consult the most recent Safety Data

Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Iodosylbenzene | C6H5IO | CID 92125 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemos.de [chemos.de]

4. Iodosobenzene - Wikipedia [en.wikipedia.org]

5. chemscene.com [chemscene.com]

6. CAS 536-80-1: Iodosylbenzene | CymitQuimica [cymitquimica.com]

7. Organic Syntheses Procedure [orgsyn.org]

8. Buy Iodosobenzene | 536-80-1 [smolecule.com]

9. Iodobenzene | C6H5I | CID 11575 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://www.benchchem.com/product/b1239551?utm_src=pdf-body
https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://pubchem.ncbi.nlm.nih.gov/compound/Iodosylbenzene
https://www.chemos.de/import/data/msds/GB_en/536-80-1-A0242283-GB-en.pdf
https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://www.benchchem.com/product/b1239551?utm_src=pdf-body
https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://www.benchchem.com/product/b1239551?utm_src=pdf-body
https://www.benchchem.com/product/b1239551?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/iodosobenzene-pid_Seven42860.html
https://pubchem.ncbi.nlm.nih.gov/compound/Iodosylbenzene
https://www.chemos.de/import/data/msds/GB_en/536-80-1-A0242283-GB-en.pdf
https://en.wikipedia.org/wiki/Iodosobenzene
https://www.chemscene.com/product/536-80-1.html
https://cymitquimica.com/cas/536-80-1/
https://orgsyn.org/demo.aspx?prep=CV5P0658
https://www.smolecule.com/products/s565416
https://pubchem.ncbi.nlm.nih.gov/compound/Iodobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. chemicalbook.com [chemicalbook.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Handling and Storage of Iodosylbenzene Powder:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239551#safe-handling-and-storage-of-
iodosylbenzene-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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